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Compound of Interest

Compound Name: 2-Heptadecanone

Cat. No.: B131142

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides immediate and essential safety protocols, operational plans,
and disposal procedures for handling 2-Heptadecanone. Adherence to these guidelines is
critical for minimizing exposure risks and ensuring a safe and compliant laboratory
environment.

Hazard Overview and Personal Protective Equipment
(PPE)

While 2-Heptadecanone is not classified as a hazardous substance under the OSHA 2012
Hazard Communication Standard, it is imperative to handle it with the caution accorded to all
laboratory chemicals.[1] Direct contact with the skin and eyes should be avoided, and
inhalation of dust or vapors should be minimized.[2][3]

Recommended Personal Protective Equipment (PPE)
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PPE Category Item Standard/Material Purpose

Safety glasses with -
ANSI Z87.1 certified / To protect eyes from

Eye Protection side shields or safety
EN 166 splashes or dust.[1][2]
goggles
) Chemical-resistant Nitrile, Neoprene, or To prevent skin
Hand Protection
gloves PVC contact.[1][3]

To protect clothing
] Standard cotton or ] ]
Body Protection Laboratory coat ] and skin from spills.[1]
synthetic blend 3]

] Recommended if
Not generally required _
_ _ _ generating dust or
Respiratory Protection  under normal use with  N/A }
o aerosols in a poorly
adequate ventilation. _
ventilated area.[1][3]

Quantitative Data Summary

Occupational exposure limits for 2-Heptadecanone have not been established by major
regulatory agencies such as OSHA, NIOSH, or ACGIH.[4][5][6][7]

Data Point Value Source
OSHA PEL Not Established [5]
NIOSH REL Not Established [61[7]
ACGIH TLV Not Established [4]
Flash Point 80 °C (176 °F) [8]

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling 2-Heptadecanone is essential to minimize exposure and
prevent contamination.
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1. Preparation:

e Ensure a clean and well-ventilated work area, preferably within a chemical fume hood if
there is a potential for generating dust or aerosols.

o Assemble all necessary equipment and reagents before handling the chemical.
e Don the appropriate PPE as outlined in the table above.

2. Handling:

e Avoid direct contact with skin and eyes.[2]

¢ Avoid the formation of dust and aerosols.[2]

o Use only non-sparking tools, especially when working with larger quantities, to prevent
ignition sources.[9]

o Keep the container tightly closed when not in use and store it in a cool, dry place.[3]
3. Cleanup:

 In case of a small spill, sweep up the solid material, taking care to avoid raising dust, and
place it in a suitable, labeled container for disposal.[3]

o Ventilate the area of the spill and wash the spill site after the material pickup is complete.[3]
 Remove and properly dispose of contaminated PPE.

e Thoroughly wash hands with soap and water after handling.

First Aid Measures

Immediate and appropriate first aid is crucial in the event of an exposure.
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
) difficult, provide oxygen. If breathing has
Inhalation . e o .
stopped, give artificial respiration. Seek medical

attention.[3]

Immediately wash the affected area with soap
) and plenty of water. Remove contaminated
Skin Contact ) o ) )
clothing. If irritation persists, seek medical

attention.[2][3]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek medical
attention.[2][3]

Do NOT induce vomiting. If the person is
) conscious, rinse their mouth with water. Never
Ingestion i ) )
give anything by mouth to an unconscious

person. Seek immediate medical attention.[2][3]

Disposal Plan

Proper disposal of 2-Heptadecanone and its containers is essential to prevent environmental
contamination and ensure regulatory compliance.

1. Waste Characterization:

e The first step is to determine if the 2-Heptadecanone waste is considered hazardous under
federal, state, and local regulations. This is the responsibility of the waste generator.

o Consult your institution's Environmental Health and Safety (EHS) department for guidance
on waste characterization.

2. Non-Hazardous Disposal (if applicable):
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e Even if characterized as non-hazardous, do not dispose of 2-Heptadecanone down the
drain.[10]

o Follow your institution's specific guidelines for the disposal of non-hazardous chemical
waste.

3. Hazardous Disposal:

« If the waste is determined to be hazardous (e.g., due to contamination with other hazardous
materials), it must be handled and disposed of in accordance with all applicable hazardous
waste regulations.

» Label the waste container clearly with "Hazardous Waste," the full chemical name, and any
relevant hazard warnings.[10]

o Store hazardous waste in a designated, secure area.

» Arrange for pickup and disposal by a licensed hazardous waste hauler to a permitted
treatment, storage, and disposal facility (TSDF). Your EHS department will typically manage
this process.[10]

4. Container Disposal:

o Empty containers should be triple-rinsed with a suitable solvent. The rinsate should be
collected and disposed of as chemical waste.

» Follow institutional guidelines for the disposal of empty chemical containers.

Experimental Workflow Visualization

The following diagram illustrates the key decision points and steps for the safe handling and
disposal of 2-Heptadecanone.
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Safe Handling and Disposal Workflow for 2-Heptadecanone
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Caption: Workflow for the safe handling and disposal of 2-Heptadecanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b131142?utm_src=pdf-custom-synthesis
https://www.schc.org/assets/meetings/fall_2019/karlik_ppt_f19.pdf
https://www.mesoscale.com/~/media/files/sds/sds006.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB3444214_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB3444214_EN.htm
https://www.osha.gov/annotated-pels
https://www.osha.gov/annotated-pels
https://www.osha.gov/annotated-pels/table-z-1
https://www.osha.gov/annotated-pels/table-z-1
https://www.cdc.gov/niosh/npg/pgintrod.html
https://stacks.cdc.gov/view/cdc/233726/cdc_233726_DS1.pdf
http://www.thegoodscentscompany.com/data/rw1436641.html
https://www.nanoamor.com/msds/msds_Ag_0475NW.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_2_Heptadecanol_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b131142#personal-protective-equipment-for-handling-2-heptadecanone
https://www.benchchem.com/product/b131142#personal-protective-equipment-for-handling-2-heptadecanone
https://www.benchchem.com/product/b131142#personal-protective-equipment-for-handling-2-heptadecanone
https://www.benchchem.com/product/b131142#personal-protective-equipment-for-handling-2-heptadecanone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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